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Compound of Interest

3-Amino-2,2-
Compound Name: _ ]
dimethylpropanamide-d6

Cat. No.: B587557

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological relevance of 3-Amino-2,2-dimethylpropanamide-d6. The information is
intended for researchers, scientists, and professionals in the field of drug development and
medicinal chemistry.

Chemical Properties

3-Amino-2,2-dimethylpropanamide-d6 is the deuterated form of 3-Amino-2,2-
dimethylpropanamide, a known metabolite of the direct renin inhibitor, Aliskiren. The
incorporation of six deuterium atoms on the dimethyl groups provides a valuable tool for
metabolic studies and as an internal standard in pharmacokinetic analyses.

General Information

Property Value

Chemical Name 3-Amino-2,2-dimethylpropanamide-d6
CAS Number 1246820-97-2[1]

Molecular Formula CsHeDeN20[1]

Synonyms 3-AMino-2,2-di(methyl-d3)propanamide

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b587557?utm_src=pdf-interest
https://www.benchchem.com/product/b587557?utm_src=pdf-body
https://www.benchchem.com/product/b587557?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92507643.htm?N=India
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92507643.htm?N=India
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 122.20 g/mol [1] ChemicalBook
Appearance White Solid ChemicalBook
Solubility Methanol ChemicalBook
] ] 79-82°C (for non-deuterated
Melting Point SRD Pharma[2]
form)

Note: Specific physical properties such as boiling point and density for the deuterated
compound are not readily available in the literature. The melting point provided is for the non-
deuterated analogue and should be considered as an approximation.

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of 3-Amino-2,2-
dimethylpropanamide-d6 is not publicly available, a plausible synthetic route can be adapted
from established methods for its non-deuterated counterpart. The key difference would be the
use of a deuterated starting material. A general synthetic approach is outlined below.

Proposed Synthetic Pathway

A potential synthesis could involve the ammonolysis of a deuterated ester precursor. This
method is advantageous due to the availability of the required starting materials and the
relatively straightforward reaction conditions.
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Starting Material Intermediate Final Product

Methanolysis Ammonolysis

Methyl Pivalate-d6 propanamide-d6

G’ivaloyl-dG Chioride 3'Am'"°'2'2'd'methy9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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